5-(Chloromethyl)-4,5-dihydro-4-oxazolecarboxamide

• Molecular Formula: C5H7ClN2O2
• Molecular Weight: 162.57 g/mol
• IUPAC Name: 5-(chloromethyl)-4,5-dihydro-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C5H7ClN2O2/c6-1-3-4(5(7)9)8-2-10-3/h2-4H,1H2,(H2,7,9)
• InChI Key: ZARPDVXLIOUAKP-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(C(O1)CCl)C(=O)N

Description

5-(Chloromethyl)-4,5-dihydro-4-oxazolecarboxamide is a useful research compound. Its molecular formula is C5H7ClN2O2 and its molecular weight is 162.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

114 g of chloroacetaldehyde monohydrate, and 84 g of isocyanoacetamide were dissolved in 1000 ml of methanol. The mixture was cooled to 0°-3° C. and a solution of 38 g of 1,8-diazabicyclo[5.4.0]undec-7-ene in 200 ml of methanol was added with string. At this temperature. stirring was continued for 30 minutes, and, after removal of the cooling bath, for an additional hour. The solvent was removed in vacuo and the residue refluxed twice with 1000 ml each time of ethyl acetate. The combined hot extracts were treated with charcoal, filtered while still hot and evaporated to yield the title compound as a crystalline residue, melting point 110°-112° C. after recrystallization from ethyl acetate.